![molecular formula C9H7Cl3N2S B165769 4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine CAS No. 128276-98-2](/img/structure/B165769.png)
4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine
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Overview
Description
4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a valuable tool for investigating various biochemical and physiological processes.
Mechanism of Action
The exact mechanism of action of 4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including:
1. Inhibition of cancer cell growth and proliferation.
2. Modulation of neurotransmitter levels in the brain.
3. Reduction of inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine has several advantages for use in lab experiments, including its potency, selectivity, and stability. However, it also has some limitations, such as its potential toxicity and the need for specialized equipment and expertise to handle and analyze it.
Future Directions
There are several potential future directions for research involving 4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine, including:
1. Further investigation of its anti-cancer properties and potential use in cancer therapy.
2. Development of new drugs based on the structure and properties of this compound.
3. Study of its effects on other physiological processes, such as immune function and metabolism.
4. Investigation of its potential as a tool for imaging and diagnostic purposes.
In conclusion, this compound is a valuable compound for scientific research with a wide range of potential applications. Further studies are needed to fully understand its mechanism of action and potential uses in various fields of research.
Synthesis Methods
The synthesis of 4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine involves the reaction of 2,4-dichloro-5-methylpyrimidine with thioacetamide in the presence of a catalyst such as triethylamine. The resulting product is then treated with chloroacetyl chloride to obtain the final compound.
Scientific Research Applications
4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine has been used in a wide range of scientific research applications, including:
1. Cancer research: This compound has been shown to have potent anti-cancer properties, making it a promising candidate for the development of new cancer therapies.
2. Neuroscience research: this compound has been used to study the role of certain neurotransmitters in the brain, as well as to investigate potential treatments for neurological disorders such as Alzheimer's disease.
3. Drug discovery: This compound has been used as a starting point for the development of new drugs with improved efficacy and fewer side effects.
properties
CAS RN |
128276-98-2 |
---|---|
Molecular Formula |
C9H7Cl3N2S |
Molecular Weight |
281.6 g/mol |
IUPAC Name |
4-chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine |
InChI |
InChI=1S/C9H7Cl3N2S/c1-3-4(2)15-9-5(3)7(12)13-8(14-9)6(10)11/h6H,1-2H3 |
InChI Key |
UNSJQMFFXAPWFJ-UHFFFAOYSA-N |
SMILES |
CC1=C(SC2=C1C(=NC(=N2)C(Cl)Cl)Cl)C |
Canonical SMILES |
CC1=C(SC2=C1C(=NC(=N2)C(Cl)Cl)Cl)C |
Origin of Product |
United States |
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